Cas no 1560141-20-9 (Cyclohexanepropanenitrile, β-hydroxy-3-methyl-)

• Product Name: Cyclohexanepropanenitrile, β-hydroxy-3-methyl-
• CAS No: 1560141-20-9
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5296384
• Update Time: 2025-06-08

Cyclohexanepropanenitrile, β-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanenitrile, β-hydroxy-3-methyl-
• 3-Hydroxy-3-(3-methylcyclohexyl)propanenitrile

• Inchi： 1S/C10H17NO/c1-8-3-2-4-9(7-8)10(12)5-6-11/h8-10,12H,2-5,7H2,1H3
• InChI Key： BSXLSTZPLBKRAJ-UHFFFAOYSA-N
• SMILES： C(C1CCCC(C)C1)(O)CC#N

Additional information on Cyclohexanepropanenitrile, β-hydroxy-3-methyl-

Exploring Cyclohexanepropanenitrile, β-hydroxy-3-methyl- (CAS No. 1560141-20-9): Properties, Applications, and Innovations

In the realm of specialty chemicals, Cyclohexanepropanenitrile, β-hydroxy-3-methyl- (CAS No. 1560141-20-9) stands out as a compound of significant interest due to its unique structural features and versatile applications. This nitrile derivative, characterized by a cyclohexane backbone and a hydroxy group at the β-position, has garnered attention in pharmaceutical research, agrochemical development, and advanced material science. Its molecular formula, C₁₀H₁₇NO, combines hydrophobicity with polar functionality, making it a valuable intermediate in synthetic chemistry.

The growing demand for high-performance intermediates in drug discovery has propelled research into Cyclohexanepropanenitrile derivatives. Recent studies highlight its role as a precursor for bioactive molecules targeting metabolic disorders—a hot topic in 2024 as the global health community seeks solutions for diabetes and obesity. The compound’s 3-methyl substitution enhances steric control in reactions, a feature exploited in asymmetric synthesis, aligning with the industry’s shift toward chiral building blocks.

From an environmental perspective, β-hydroxy nitriles like this compound are gaining traction due to their biodegradability compared to traditional halogenated intermediates. This aligns with the "green chemistry" movement, a top-searched term in scientific databases. Researchers are exploring its use in water-based formulations, reducing reliance on volatile organic compounds (VOCs)—a critical consideration as regulatory pressures on sustainable solvents intensify worldwide.

In material science, the Cyclohexanepropanenitrile scaffold contributes to novel polymer architectures. Its ability to participate in click chemistry reactions (another trending search term) enables the creation of smart materials for drug delivery systems. The hydroxy group facilitates hydrogen bonding, improving compatibility with biopolymers—an area exploding with patents in 2024 as the biomedical sector seeks eco-friendly alternatives.

Analytical challenges surrounding CAS 1560141-20-9 have sparked methodological innovations. Advanced techniques like UHPLC-MS/MS (ultra-high-performance liquid chromatography tandem mass spectrometry) are now routinely employed for its quantification, addressing purity concerns—a frequent query among quality control specialists. The compound’s stability under various pH conditions makes it suitable for formulation optimization studies, particularly in delayed-release applications.

Market analysts note rising interest in Cyclohexanepropanenitrile, β-hydroxy-3-methyl- from Asia-Pacific manufacturers, driven by expanding generic drug production. This correlates with increased searches for "cost-effective chiral synthons"—a key phrase in procurement databases. The compound’s scalability via continuous flow chemistry methods positions it favorably for industrial adoption, meeting the pharmaceutical industry’s demand for process intensification technologies.

Future research directions may explore its potential in catalysis, particularly in tandem reactions where the nitrile group could act as a temporary directing group. Computational chemistry studies (a hot topic in AI-driven drug discovery) predict interesting conformational dynamics due to the cyclohexane ring’s flexibility—information valuable for molecular modeling enthusiasts frequently searching for "conformational analysis tools."

As regulatory landscapes evolve, proper handling guidelines for nitrile-containing compounds remain a frequently asked question. While 1560141-20-9 doesn’t fall under hazardous classifications, best practices recommend glove box use during large-scale operations—a detail often searched by laboratory safety officers. The compound’s low ecotoxicity profile, confirmed through OECD-standard testing, supports its inclusion in environmentally conscious manufacturing protocols.

The intellectual property landscape shows increasing patent filings involving β-hydroxy-3-methyl derivatives, particularly in fragrance chemistry—an unexpected application domain gaining momentum. This connects with consumer trends toward "long-lasting scent molecules," a popular search phrase in cosmetic chemistry forums. The compound’s ability to form stable Schiff bases expands its utility in controlled-release applications.

In conclusion, Cyclohexanepropanenitrile, β-hydroxy-3-methyl- (CAS No. 1560141-20-9) exemplifies how structural nuance drives multifunctionality in modern chemistry. Its intersection with trending topics like green synthesis, precision medicine, and smart materials ensures continued relevance across scientific disciplines. As analytical techniques advance and industrial needs diversify, this compound will likely remain at the forefront of innovative chemical solutions.